Cas no 905685-29-2 (N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-4-(trifluoromethyl)benzamide)

• Product Name: N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-4-(trifluoromethyl)benzamide
• CAS No: 905685-29-2
• MF: C₁₉H₁₇F₃N₂O₃
• MW: 378.345095396042
• CID: 6220269
• PubChem ID: 16822218
• Update Time: 2025-10-28

N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-4-(trifluoromethyl)benzamide
• F2539-0529
• N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)-4-(trifluoromethyl)benzamide
• AKOS024658440
• N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide
• 905685-29-2
• AB00679387-01

• Inchi： 1S/C19H17F3N2O3/c1-27-16-8-6-15(7-9-16)24-11-14(10-17(24)25)23-18(26)12-2-4-13(5-3-12)19(20,21)22/h2-9,14H,10-11H2,1H3,(H,23,26)
• InChI Key： BFUNXXMGXRADSU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NC1CC(N(C2C=CC(=CC=2)OC)C1)=O)=O)(F)F

Computed Properties

• Exact Mass: 378.11912689g/mol
• Monoisotopic Mass: 378.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-4-(trifluoromethyl)benzamide

Compound CAS No 905685-29-2: N-1-(4-Methoxyphenyl)-5-Oxopyrrolidin-3-Yl-4-(Trifluoromethyl)Benzamide

N-1-(4-Methoxyphenyl)-5-Oxopyrrolidin-3-Yl-4-(Trifluoromethyl)Benzamide, with CAS No 905685-29-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzamide moiety, a 4-methoxyphenyl group, and a 5-oxopyrrolidine ring substituted with a trifluoromethyl group. These structural elements contribute to its potential biological activity and make it a promising candidate for drug development.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of similar compounds, improving both yield and purity. The incorporation of the trifluoromethyl group is particularly notable, as it enhances the compound's lipophilicity and stability, which are critical properties for drug candidates.

Recent studies have focused on the biological activity of N-(4-Methoxyphenyl)-5-Oxopyrrolidin-3-Yl-Benzamides derivatives. Research indicates that this class of compounds exhibits potent inhibitory activity against various enzymes, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer and inflammatory diseases. The 4-methoxyphenyl group plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and reducing potential toxicity.

Moreover, the trifluoromethyl substituent has been shown to significantly influence the compound's interactions with biological targets. Computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These findings suggest that the trifluoromethyl group contributes to both affinity and selectivity, making it a valuable substituent in drug design.

In terms of therapeutic applications, N-(4-Methoxyphenyl)-5-Oxopyrrolidin-3-Yl-Benzamide derivatives have demonstrated potential in treating neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have shown that these compounds can inhibit key enzymes involved in amyloid-beta production, thereby reducing neurotoxicity and improving cognitive function in animal models.

Another area of interest is the role of this compound in modulating cellular signaling pathways. Emerging research suggests that it can interfere with the Wnt/β-catenin pathway, which is often dysregulated in cancer cells. By inhibiting this pathway, the compound may suppress tumor growth and metastasis, offering a novel approach to cancer therapy.

The development of analogs with enhanced potency and reduced off-target effects is an active area of research. For instance, substituting the methoxy group with other electron-donating or withdrawing groups has been explored to fine-tune the compound's activity. Additionally, efforts are underway to improve the solubility and permeability of these compounds to enhance their pharmacokinetic profiles.

In conclusion, N-(4-Methoxyphenyl)-5-Oxopyrrolidin-3-Yl-Benzamide (CAS No 905685-29-) represents a significant advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a promising candidate for developing innovative therapeutic agents across various disease areas.